2-((2,4-dimethylphenyl)amino)-N-(pyridin-3-yl)thiazole-4-carboxamide

• IUPAC Name: 2-(2,4-dimethylanilino)-N-pyridin-3-yl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C17H16N4OS/c1-11-5-6-14(12(2)8-11)20-17-21-15(10-23-17)16(22)19-13-4-3-7-18-9-13/h3-10H,1-2H3,(H,19,22)(H,20,21)
• InChI Key: JVOKFQKKXLTKLU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC2=NC(=CS2)C(=O)NC3=CN=CC=C3)C
• Molecular Formula: C17H16N4OS
• Molecular Weight: 324.4 g/mol

Description

2-((2,4-dimethylphenyl)amino)-N-(pyridin-3-yl)thiazole-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as DMPTC and has been synthesized using different methods.

Scientific Research Applications

Synthesis and Biological Activity

The synthesis of novel heterocyclic compounds, including thiazole and pyrazole derivatives, has been extensively studied. These compounds exhibit a range of biological activities, such as antioxidant, antitumor, and antimicrobial effects against various pathogenic bacteria and fungi. For example, novel arylazothiazole disperse dyes containing selenium have been synthesized and shown to possess significant biological activities alongside their application in dyeing polyester fibers, suggesting their potential in developing biologically active fabrics (Khalifa et al., 2015).

Antimicrobial and Cytotoxic Activities

Research into thiazole and oxazole moieties incorporated into amino acids and peptides has revealed moderate antibacterial activity against a spectrum of Gram-positive and Gram-negative bacteria, as well as antifungal activities. This indicates the potential of these compounds in developing new antimicrobial agents (Stanchev et al., 1999). Additionally, compounds incorporating pyrazole and isoxazole rings have demonstrated cytotoxic activities against cancer cell lines, offering a pathway for the development of novel anticancer therapies (Mansour et al., 2020).